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Compound of Interest

Compound Name: BMS 195614

CAS No.: 253310-42-8

Cat. No.: B1663719

Get Quote

Antagonist)

Introduction & Compound Profile
BMS-195614 (also known as BMS 614) is a potent, high-affinity, neutral retinoic acid receptor

alpha (RARngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-

inserted">

) selective antagonist (

nM).[1][2] Unlike pan-RAR antagonists, BMS-195614 selectively blocks agonist-induced
coactivator recruitment to RARngcontent-ng-c3230145110="" _nghost-ng-c1768664871=""
class="inline ng-star-inserted">

without significantly affecting nuclear receptor corepressor (NCoR) binding.[1]

Due to its lipophilic nature and specific stability requirements, improper solubilization can lead

to experimental variability, precipitation in aqueous media, or compound degradation.[1] This

guide provides a standardized workflow for preparing high-integrity stock solutions in Dimethyl

Sulfoxide (DMSO).
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Table 1: Physicochemical Properties
Property Specification

CAS Number 182135-66-6

Molecular Formula

C

H

N

O

Molecular Weight 448.51 g/mol

Appearance White to light brown/beige crystalline solid

Solubility (DMSO) 25 mg/mL (approx. 55 mM)

Solubility (Water) Negligible (Sparingly soluble)

Storage (Solid)
-20°C (Stable

4 years)

Pre-Solubilization Considerations
Solvent Selection
DMSO (Dimethyl Sulfoxide) is the required solvent for the primary stock solution.[1]

Grade: Use anhydrous, cell-culture grade DMSO (

99.9%) to minimize hydrolysis risks.[1]

Inert Gas: Retinoid-related compounds are susceptible to oxidation.[1] It is highly

recommended to purge the DMSO with inert gas (Nitrogen or Argon) before use, or use a

freshly opened bottle.[1]

Environmental Controls[1][2]
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Light Sensitivity: BMS-195614, like many retinoid modulators, is sensitive to photo-

degradation.[1] Perform all weighing and solubilization steps under dim light or yellow light.

Use amber vials for storage.

Hygroscopicity: Allow the product vial to equilibrate to room temperature inside a desiccator

before opening. This prevents condensation of atmospheric moisture onto the cold solid,

which can alter the weighed mass.[1]

Visual Workflow (Logic Map)
The following diagram outlines the critical path for preparing and verifying the stock solution.
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Figure 1: Step-by-step workflow for the preparation of BMS-195614 stock solution,

emphasizing environmental controls and QC checkpoints.

Detailed Protocol: Stock Solution Preparation
Equipment Required[1][2][7][8][9]

Analytical Balance (Precision 0.01 mg recommended)[1]

Borosilicate glass vials (Amber) or polypropylene microcentrifuge tubes (Amber)[1]

Vortex mixer[1]

Sonicator (bath type, optional)[1]

Pipettes and barrier tips[1][3]

Step 1: Molarity Calculation
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Determine the volume of DMSO required to achieve a specific stock concentration.[1] The

recommended stock concentration is 10 mM or 25 mM.[1]

Formula:

[1]

Table 2: Reconstitution Examples (MW = 448.51)

Mass of BMS-195614 Target Concentration Volume of DMSO Required

| 1 mg | 10 mM | 223

L | | 5 mg | 10 mM | 1115

L (1.115 mL) | | 10 mg | 10 mM | 2230

L (2.23 mL) | | 5 mg | 25 mM | 446

L |[1]

Step 2: Solubilization
Weigh the desired amount of BMS-195614 into a sterile amber vial.

Add the calculated volume of anhydrous DMSO.[1]

Vortex vigorously for 30-60 seconds.

Observation: The solution should be clear and colorless to pale yellow.[1]

Troubleshooting: If particles remain, sonicate in a water bath for 2-5 minutes at room

temperature.[1] Avoid heating above 37°C.

Step 3: Aliquoting and Storage[1][2][8]
Do not store the bulk solution in a single container if you plan to use it over multiple

experiments.[1] Repeated freeze-thaw cycles can degrade the compound and introduce

moisture.[1]
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Divide the stock into single-use aliquots (e.g., 20-50

L) in amber tubes.

Storage Conditions:

-20°C: Stable for up to 6 months.

-80°C: Recommended for long-term storage (> 6 months).

Usage in Aqueous Buffers (Cell Culture)[1][2][6]
BMS-195614 is sparingly soluble in water. Direct addition of high-concentration DMSO stock to

aqueous media can cause immediate precipitation.[1]

Serial Dilution Strategy (The "Step-Down" Method)
To maintain solubility and ensure accurate dosing:

Intermediate Dilution: Dilute the high-concentration stock (e.g., 10 mM) into a lower

concentration DMSO working solution (e.g., 100

M or 1 mM) immediately before use.

Final Dilution: Add the intermediate DMSO solution to the cell culture medium under rapid

agitation.

DMSO Limit: Ensure the final DMSO concentration in the culture medium is < 0.1% (v/v) to

avoid solvent toxicity.[1]

Example for 1

M Final Treatment:

Start with 10 mM Stock.[1]

Dilute 1:100 in DMSO

100
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M Working Solution.[1]

Dilute 1:100 into Media

1

M Final Concentration (Final DMSO = 1%).

Correction: If 1% DMSO is too high for your cells, use a 1 mM stock for the first step, or

perform a 1:1000 dilution directly if the compound does not precipitate.[1] Note: BMS-

195614 is hydrophobic; 1:1000 dilution directly into media requires rapid mixing to prevent

"crashing out."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. ambystoma.uky.edu [ambystoma.uky.edu]

4. Pharmacological Activity of Retinoic Acid Receptor Alpha-Selective Antagonists in Vitro
and in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

5. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Application Note: Preparation and Handling of BMS-
195614 Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-
handling-of-bms-195614-stock-solutions]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.caymanchem.com/product/16029/bms-195614
https://www.caymanchem.com/product/16029/bms-195614
https://www.caymanchem.com/product/16029/bms-195614
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://www.caymanchem.com/product/16029/bms-195614
https://cdn.caymanchem.com/cdn/insert/16029.pdf
https://doi.org/10.1016/S1074-5521(99)80083-6
https://www.benchchem.com/product/b1663719?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/16029/bms-195614
https://www.medchemexpress.com/bms-195614.html
https://ambystoma.uky.edu/teachers_materials/HighSchool/RetinoicAcidProtocol.doc
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3770188/
https://cdn.caymanchem.com/cdn/insert/16029.pdf
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/product/b1663719/docs#application-note-preparation-and-handling-of-bms-195614-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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